Cas no 1805749-69-2 (3-Bromo-1-(3-nitro-2-(trifluoromethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-nitro-2-(trifluoromethyl)phenyl)propan-1-one
• CAS No: 1805749-69-2
• MF: C₁₀H₇BrF₃NO₃
• MW: 326.066692590714
• CID: 4980044
• Update Time: 2025-06-08

3-Bromo-1-(3-nitro-2-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-nitro-2-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C10H7BrF3NO3/c11-5-4-8(16)6-2-1-3-7(15(17)18)9(6)10(12,13)14/h1-3H,4-5H2
• InChI Key： WFQLHPLXPAJLHZ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1C(F)(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 3
• Topological Polar Surface Area: 62.9

Additional information on 3-Bromo-1-(3-nitro-2-(trifluoromethyl)phenyl)propan-1-one

Introduction to 3-Bromo-1-(3-nitro-2-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1805749-69-2)

3-Bromo-1-(3-nitro-2-(trifluoromethyl)phenyl)propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1805749-69-2, belongs to a class of molecules that exhibit promise in the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including a bromine atom, a nitro group, and a trifluoromethyl group, which contribute to its distinct chemical properties and reactivity.

The presence of a bromo substituent on the aromatic ring enhances the electrophilicity of the molecule, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, which are often required in drug design. The nitro group not only imparts electronic effects but also serves as a versatile handle for further functionalization through reduction to an amine or diazotization followed by coupling reactions.

The trifluoromethyl group is another critical feature of this compound, known for its ability to modulate metabolic stability, lipophilicity, and binding affinity at biological targets. In drug discovery, trifluoromethylated compounds are frequently explored due to their enhanced bioavailability and improved pharmacokinetic profiles. The combination of these three distinct functional groups in 3-Bromo-1-(3-nitro-2-(trifluoromethyl)phenyl)propan-1-one makes it a versatile building block for synthesizing a wide array of pharmacologically relevant molecules.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its application in both academic research and industrial drug development. The ability to rapidly access structurally diverse derivatives of 3-Bromo-1-(3-nitro-2-(trifluoromethyl)phenyl)propan-1-one has opened new avenues for exploring its potential in treating various diseases, including cancer, inflammation, and infectious disorders.

In the realm of medicinal chemistry, the study of 3-Bromo-1-(3-nitro-2-(trifluoromethyl)phenyl)propan-1-one has been complemented by computational modeling and high-throughput screening techniques. These approaches have helped researchers identify novel lead compounds with improved efficacy and reduced toxicity. For instance, virtual screening algorithms have been employed to predict binding interactions between this compound and target enzymes or receptors, providing insights into its mechanism of action.

One particularly intriguing aspect of 3-Bromo-1-(3-nitro-2-(trifluoromethyl)phenyl)propan-1-one is its potential role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases. By modifying the structure of this compound, chemists have been able to develop analogs that exhibit potent inhibitory activity against specific kinases. Such inhibitors hold promise for treating conditions such as leukemia, rheumatoid arthritis, and diabetes.

The impact of 3-Bromo-1-(3-nitro-2-(trifluoromethyl)phenyl)propan-1-one extends beyond academic research; it has also found applications in industrial settings where large-scale synthesis is required for preclinical studies and commercial drug production. The development of optimized synthetic routes has been crucial in ensuring high yields and purity standards necessary for pharmaceutical applications. Additionally, green chemistry principles have been integrated into these processes to minimize environmental impact while maintaining efficiency.

Future directions in the study of 3-Bromo-1-(3-nitro-2-(trifluoromethyl)phenyl)propan-1-one may involve exploring its derivatives as probes for understanding biological pathways or as starting materials for developing next-generation therapeutics. The growing interest in fluorinated compounds underscores the importance of this class of molecules in modern drug discovery. As research continues to uncover new applications for 3-Bromo-1-(3-nitro-2-(trifluoromethyl)phenyl)propan-1-one, it is likely that this compound will remain at the forefront of pharmaceutical innovation.